Cas no 61148-01-4 (Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro-)

Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro- structure
61148-01-4 structure
Product Name:Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro-
CAS No:61148-01-4
MF:C13H10ClNO4
MW:279.675802707672
CID:490683
PubChem ID:14653472
Update Time:2025-04-19

Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro-
    • 5-(4-chloro-2-methylphenoxy)-2-nitrophenol
    • 61148-01-4
    • DTXSID10562644
    • Inchi: 1S/C13H10ClNO4/c1-8-6-9(14)2-5-13(8)19-10-3-4-11(15(17)18)12(16)7-10/h2-7,16H,1H3
    • InChI Key: QLMVRNURXADGMQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)OC1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 279.0299
  • Monoisotopic Mass: 279.0298355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 72.6
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